(4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(2-chloro-4-fluorophenyl)methanone

• IUPAC Name: (2-chloro-4-fluorophenyl)-[4-(6-imidazol-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H16ClFN6O/c19-15-11-13(20)1-2-14(15)18(27)25-9-7-24(8-10-25)16-3-4-17(23-22-16)26-6-5-21-12-26/h1-6,11-12H,7-10H2
• InChI Key: YFNOGVVDCCIFQY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3C=CN=C3)C(=O)C4=C(C=C(C=C4)F)Cl
• Molecular Formula: C18H16ClFN6O
• Molecular Weight: 386.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including an imidazole ring, a pyridazine ring, a piperazine ring, and a phenyl ring. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups and rings. The imidazole ring is a five-membered ring with two nitrogen atoms. The pyridazine ring is a six-membered ring with two nitrogen atoms. The piperazine ring is a six-membered ring with two nitrogen atoms. The phenyl ring is a six-membered ring with six carbon atoms.

Scientific Research Applications

Antibacterial Activity

. This makes them potential candidates for the development of new antibacterial drugs.

Antimycobacterial Activity

. This suggests that they could be used in the treatment of diseases caused by mycobacteria, such as tuberculosis.

Anti-inflammatory Activity

could make them useful in the treatment of inflammatory diseases.

Antitumor Activity

. This suggests that they could be used in the development of new cancer treatments.

Antidiabetic Activity

indicates that they could be used in the treatment of diabetes.

Antioxidant Activity

. This could make them useful in the treatment of diseases caused by oxidative stress.

Antiviral Activity

suggest that they could be used in the development of new antiviral drugs.

Anti-amoebic and Antihelmintic Activities

. This suggests that they could be used in the treatment of diseases caused by amoebas and helminths.

Mechanism of Action

Target of Action

Imidazole-containing compounds are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

Due to the polar nature of the imidazole ring, the pharmacokinetic parameters of imidazole-containing compounds should be improved to a great extent .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting diverse molecular and cellular effects .

Action Environment

It is generally known that factors such as temperature, ph, and the presence of other substances can influence the action of chemical compounds .